Cas no 1367022-69-2 (4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one
• CAS No: 1367022-69-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5776720
• PubChem ID: 129979374
• Update Time: 2025-10-28

4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypyridin-3-yl)pyrrolidin-2-one
• 1367022-69-2
• EN300-1850908
• 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C10H12N2O2/c1-14-10-8(3-2-4-11-10)7-5-9(13)12-6-7/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key： ZQVQIZBASAERCD-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CC=CN=C2OC)CN1

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one

Introduction to 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one (CAS No. 1367022-69-2)

4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1367022-69-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by its fused pyrrolidine and pyridine rings, which contribute to its unique chemical properties and biological activities. The presence of a methoxy group at the 2-position of the pyridine ring and the carbonyl functionality at the 2-position of the pyrrolidine ring enhances its potential as a pharmacophore in drug design.

The structural features of 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one make it a versatile scaffold for developing novel therapeutic agents. The pyridine moiety is known for its ability to interact with various biological targets, including enzymes and receptors, while the pyrrolidinone ring provides additional binding pockets for molecular recognition. This combination of structural elements has been exploited in the design of compounds with potential applications in treating a wide range of diseases.

In recent years, there has been a growing interest in exploring the pharmacological properties of 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one. Studies have demonstrated its potential as an inhibitor of various enzymes and as a modulator of signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to interact with biological targets has been investigated through both computational modeling and experimental validation, providing insights into its mechanism of action.

One of the most notable applications of 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. By targeting specific kinases, 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one has shown promise in preclinical studies as a potential therapeutic agent. The compound's ability to bind to the active site of kinases and inhibit their activity has been validated through X-ray crystallography and other structural biology techniques.

Furthermore, 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Studies have shown that 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one could be a valuable candidate for developing anti-inflammatory drugs.

The compound's potential in treating neurodegenerative diseases has also been highlighted in recent research. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the aggregation of misfolded proteins and oxidative stress. 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one has been shown to inhibit protein aggregation and reduce oxidative damage in neuronal cells, suggesting its potential as a therapeutic agent for these conditions.

In addition to its biological activities, 4-(2-Methoxypyridin-3-yl)pyrrolidin-2-one exhibits favorable pharmacokinetic properties. Its solubility, stability, and metabolic profile make it an attractive candidate for further development into a drug candidate. Preclinical studies have demonstrated that 4-(2-Methoxypyridin-3-yloxy-pyrrolidino)-] can be effectively absorbed, distributed, metabolized, and excreted by the body, suggesting its potential for oral administration.

The synthesis of 4-(Methoxy-pyridine)-] has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advances in synthetic methodologies have enabled the efficient production of this compound on an industrial scale, making it more accessible for further research and development.

The future prospects of 4-(Methoxy-pyridine)-] are promising, with ongoing research aimed at identifying new therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 4-(Methoxy-pyridine)-] is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive scaffold for developing novel therapeutic agents. With continued research and development, 1367068729 - ] could play a crucial role in addressing unmet medical needs across various disease areas.